Cas no 1806936-67-3 (4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine
• CAS No: 1806936-67-3
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867751
• Update Time: 2025-06-13

4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-5-3(8)2-4(6(9)10)11-7(5)12(13)14/h2,6H,1H3
• InChI Key： MUYPXQXPMIYDNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine

Introduction to 4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS No. 1806936-67-3)

4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806936-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and synthetic utility. The structural features of this molecule, including the presence of a chloro substituent, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and potential applications.

The< strong>4-chloro moiety at the 4-position of the pyridine ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such reactivity allows for further functionalization to create more complex molecular architectures. The< strong>6-(difluoromethyl) group, located at the 6-position, enhances the metabolic stability of the compound and can influence its binding affinity to biological targets. Additionally, the< strong>3-methoxy group provides electronic modulation and can affect the overall pharmacokinetic profile of derivatives derived from this core structure.

The< strong>2-nitro substituent is another critical feature that imparts distinct chemical behavior to the molecule. Nitro groups are well-known for their ability to serve as versatile intermediates in organic synthesis, allowing for reduction to amino groups or further derivatization through diazotization or nucleophilic aromatic substitution. This flexibility makes< strong>4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in nitropyridines as pharmacophores due to their demonstrated efficacy in various biological assays. For instance, studies have shown that nitropyridines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in< strong>4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine may contribute to its potential as an intermediate in the synthesis of drugs targeting these therapeutic areas.

The agrochemical industry has also explored nitropyridines for their potential as herbicides and pesticides. The structural motifs present in this compound, particularly the electron-withdrawing nature of the nitro and chloro groups, can enhance its bioactivity against certain plant pathogens. Furthermore, the< strong>difluoromethyl group is often incorporated into agrochemicals to improve their resistance to metabolic degradation, thereby extending their efficacy in field applications.

Synthetic methodologies for preparing< strong>4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine have been optimized to ensure high yield and purity. One common approach involves the nitration of a halogenated pyridine precursor followed by functional group interconversion. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving atom economy.

The pharmacological evaluation of derivatives of< strong>4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine has revealed promising results in preclinical studies. Researchers have synthesized analogs with modified substituents to assess their binding affinity to target enzymes and receptors. These studies have provided insights into structure-activity relationships (SAR) that can guide future drug design efforts.

In conclusion, 4-Chloro-6-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS No. 1806936-67-3) represents a compelling candidate for further exploration in both pharmaceutical and agrochemical contexts. Its unique structural features offer opportunities for generating novel compounds with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for this molecule, it is likely to remain a key intermediate in synthetic chemistry and drug discovery efforts.